Cas no 1455085-26-3 ((1-(2-ethoxybenzyl)-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-(2-ethoxybenzyl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 1455085-26-3
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 5577253
• Update Time: 2025-06-08

(1-(2-ethoxybenzyl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, 1-[(2-ethoxyphenyl)methyl]-
• (1-(2-Ethoxybenzyl)-1h-1,2,3-triazol-4-yl)methanol
• (1-(2-ethoxybenzyl)-1H-1,2,3-triazol-4-yl)methanol

• Inchi： 1S/C12H15N3O2/c1-2-17-12-6-4-3-5-10(12)7-15-8-11(9-16)13-14-15/h3-6,8,16H,2,7,9H2,1H3
• InChI Key： FZOWWTUQQZTKQB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2OCC)C=C(CO)N=N1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 433.0±55.0 °C(Predicted)
• pka: 13.04±0.10(Predicted)

Additional information on (1-(2-ethoxybenzyl)-1H-1,2,3-triazol-4-yl)methanol

Introduction to (1-(2-ethoxybenzyl)-1H-1,2,3-triazol-4-yl)methanol and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (1-(2-ethoxybenzyl)-1H-1,2,3-triazol-4-yl)methanol, with the CAS number 1455085-26-3, has emerged as a compound of significant interest due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, recent research findings, and future prospects.

The molecular structure of (1-(2-ethoxybenzyl)-1H-1,2,3-triazol-4-yl)methanol encompasses a benzyl group linked to a triazole ring, which is further connected to a methanol moiety. This configuration imparts distinct reactivity and functionality, making it a valuable intermediate in organic synthesis. The presence of the ethoxy group on the benzyl moiety enhances its solubility in various solvents, facilitating its use in diverse chemical reactions.

In recent years, there has been growing interest in the development of novel heterocyclic compounds due to their wide range of biological activities. The triazole ring in (1-(2-ethoxybenzyl)-1H-1,2,3-triazol-4-yl)methanol is particularly noteworthy, as it is known for its ability to interact with biological targets such as enzymes and receptors. This property has led to extensive research into its potential as a pharmacophore in drug discovery.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop new derivatives with enhanced pharmacological properties. For instance, studies have shown that modifications around the triazole ring can significantly alter the compound's binding affinity and selectivity towards specific biological targets. This flexibility makes it an attractive scaffold for designing next-generation therapeutic agents.

The ethoxybenzyl group in (1-(2-ethoxybenzyl)-1H-1,2,3-triazol-4-yl)methanol also contributes to its chemical versatility. This moiety can participate in various reactions such as nucleophilic substitution and condensation reactions, enabling the synthesis of complex molecules. Its ability to undergo functionalization makes it a valuable building block in medicinal chemistry and materials science.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These computational approaches are complemented by experimental techniques such as NMR spectroscopy and X-ray crystallography, which have been instrumental in elucidating its structure and dynamics.

The pharmaceutical industry has shown particular interest in derivatives of (1-(2-ethoxybenzyl)-1H-1,2,3-triazol-4-yl)methanol due to their potential therapeutic applications. Preliminary studies suggest that certain derivatives exhibit anti-inflammatory, antimicrobial, and anticancer properties. These findings have spurred further research into optimizing the compound's structure for improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, this compound has garnered attention in materials science. Its unique structural features make it suitable for developing novel polymers and coatings with enhanced durability and functionality. Researchers are exploring its potential use in creating advanced materials for electronics and renewable energy technologies.

The synthesis of (1-(2-ethoxybenzyl)-1H-1,2,3-triazol-4-yl)methanol presents both challenges and opportunities. While traditional synthetic routes have been established, there is ongoing research aimed at developing more efficient and sustainable methods. Green chemistry principles are being increasingly applied to minimize waste and reduce environmental impact. These efforts are crucial for ensuring the long-term viability of this compound in industrial applications.

The future prospects of this compound are promising. As our understanding of its chemical properties continues to grow, new applications are likely to emerge. Collaborative efforts between academia and industry will be essential in translating these findings into practical solutions for societal needs. Continued investment in research infrastructure will also be vital for supporting innovation in this field.

In conclusion, (1-(2-ethoxybenzyl)-1H-1,2,3-triazol-4-ylmethanol) represents a significant advancement in chemical research with far-reaching implications across multiple disciplines. Its unique structural features and potential applications make it a compound worth exploring further. By leveraging recent research findings and embracing innovative approaches to synthesis and application development، we can unlock new possibilities for this remarkable molecule.